Cas no 924044-47-3 (2-Oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl 2,6-dichloropyridine-4-carboxylate)

• Product Name: 2-Oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl 2,6-dichloropyridine-4-carboxylate
• CAS No: 924044-47-3
• MF: C₁₇H₁₄Cl₂N₂O₃
• MW: 365.21066236496
• CID: 6223664
• PubChem ID: 16366431
• Update Time: 2025-06-09

2-Oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl 2,6-dichloropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS033798765
• Z220352418
• 2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl 2,6-dichloropyridine-4-carboxylate
• EN300-26606010
• 924044-47-3
• 2-Oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl 2,6-dichloropyridine-4-carboxylate

• Inchi： 1S/C17H14Cl2N2O3/c18-14-7-13(8-15(19)20-14)17(23)24-10-16(22)21-6-5-11-3-1-2-4-12(11)9-21/h1-4,7-8H,5-6,9-10H2
• InChI Key： DXSMNSGGDCRVFS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)C(=O)OCC(N1CC2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 364.0381477g/mol
• Monoisotopic Mass: 364.0381477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 59.5Ų

Additional information on 2-Oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl 2,6-dichloropyridine-4-carboxylate

Recent Advances in the Study of 2-Oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl 2,6-dichloropyridine-4-carboxylate (CAS: 924044-47-3)

The compound 2-Oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl 2,6-dichloropyridine-4-carboxylate (CAS: 924044-47-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining a tetrahydroisoquinoline moiety with a dichloropyridine carboxylate ester, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for drug development.

One of the key areas of investigation has been the synthesis and optimization of 924044-47-3. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have laid a solid foundation for further pharmacological evaluations.

In terms of biological activity, recent studies have explored the compound's potential as an inhibitor of specific enzymatic pathways. Preliminary data suggest that 924044-47-3 exhibits selective binding to certain protein targets, which could be leveraged for the treatment of diseases such as cancer and inflammatory disorders. For instance, in vitro assays have demonstrated its efficacy in modulating key signaling pathways, leading to reduced cell proliferation and inflammation. These findings highlight the compound's therapeutic versatility and warrant further investigation.

Mechanistic studies have also shed light on how 2-Oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl 2,6-dichloropyridine-4-carboxylate interacts with its molecular targets. Structural biology approaches, including X-ray crystallography and molecular docking simulations, have revealed detailed binding modes and interactions at the atomic level. Such insights are invaluable for rational drug design, enabling researchers to optimize the compound's potency and selectivity while minimizing off-target effects.

Despite these promising developments, challenges remain in the translational research of 924044-47-3. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed to advance the compound into clinical trials. Recent pharmacokinetic studies have provided preliminary data on its absorption, distribution, metabolism, and excretion (ADME) profiles, but more comprehensive evaluations are necessary. Collaborative efforts between academia and industry will be crucial to overcome these hurdles and unlock the full potential of this molecule.

In conclusion, the latest research on 2-Oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl 2,6-dichloropyridine-4-carboxylate (CAS: 924044-47-3) underscores its significance as a promising candidate for drug development. Continued exploration of its synthetic routes, biological activities, and mechanistic insights will be essential to translate these findings into therapeutic applications. The compound's unique structural and functional properties position it as a valuable asset in the ongoing quest for novel and effective treatments in the chemical biology and pharmaceutical fields.